Cas no 221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid)

• Product Name: 3-Fluoro-4-(methylthio)phenylboronic acid
• CAS No: 221030-80-4
• MF: C₇H₈BFO₂S
• MW: 186.011624336243
• MDL: MFCD12913934
• CID: 850838
• PubChem ID: 21933994
• Update Time: 2025-09-21

3-Fluoro-4-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-(methylthio)phenyl)boronic acid
• 3-Fluoro-4-(methylthio)phenylboronic acid
• Boronic acid, [3-fluoro-4-(methylthio)phenyl]-
• (3-fluoro-4-methylsulfanylphenyl)boronic acid
• DB-348181
• (3-Fluoro-4-(methylthio)phenyl)boronicacid
• 221030-80-4
• MFCD12913934
• SCHEMBL3492114
• BS-24972
• 3-Fluoro-4-(methylthio)benzeneboronic acid
• CNDNUZUKUGDDGL-UHFFFAOYSA-N
• [3-FLUORO-4-(METHYLSULFANYL)PHENYL]BORONIC ACID
• CS-0174464
• DTXSID40620307
• AKOS006335316
• (3-Fluoro-4-methylsulfanyl-phenyl)boronic acid
• D71636

• MDL： MFCD12913934
• Inchi： 1S/C7H8BFO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
• InChI Key： CNDNUZUKUGDDGL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(B(O)O)=CC=1F

Computed Properties

• Exact Mass: 186.03200
• Monoisotopic Mass: 186.0322090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 0.22740